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Compound of Interest

Compound Name: SKF 83959

Cat. No.: B1681006 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the proper storage and handling of SKF 83959, a potent and

selective dopamine D1-like receptor partial agonist. It also offers troubleshooting advice for

potential degradation issues that may arise during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of SKF 83959?

For long-term stability, the solid form of SKF 83959 hydrobromide should be stored at -20°C in

a sealed container, protected from moisture.[1] Several suppliers also indicate that storage at

room temperature is acceptable for the solid compound.

Q2: What is the recommended solvent for dissolving SKF 83959?

SKF 83959 hydrobromide is soluble in dimethyl sulfoxide (DMSO) up to 50 mM. When

preparing a DMSO stock solution, it is recommended to use newly opened, anhydrous DMSO,

as the presence of water can impact the solubility of the compound.[1]

Q3: How should I store SKF 83959 solutions?

Stock solutions of SKF 83959 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles.[1] For optimal stability, it is recommended to store these aliquots at -80°C for up to 6
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months or at -20°C for up to 1 month.[1]

Q4: Is SKF 83959 sensitive to light?

While specific photostability studies on SKF 83959 are not readily available, compounds of the

benzazepine class can be susceptible to degradation upon exposure to UV light.[2][3]

Therefore, it is prudent to protect both the solid compound and its solutions from light by using

amber vials or by wrapping containers in foil.

Q5: Can the pH of my experimental buffer affect SKF 83959 stability?

Yes, the stability of benzazepine derivatives can be influenced by pH. Some benzodiazepines

have been shown to degrade under acidic or basic conditions.[4][5] It is advisable to prepare

fresh dilutions of SKF 83959 in your experimental buffer immediately before use and to be

aware of the pH of your solutions.

Troubleshooting Guide
Problem: I am observing a diminished or inconsistent biological effect of SKF 83959 in my

experiments.

This could be due to the degradation of the compound. Follow these troubleshooting steps to

identify the potential cause:

Verify Storage Conditions: Confirm that both the solid compound and any prepared stock

solutions have been stored according to the recommended guidelines.

Check Solution Age and Handling: Ensure that stock solutions are within their recommended

use-by dates and have not been subjected to multiple freeze-thaw cycles.

Evaluate Solvent Quality: If you are preparing fresh solutions, ensure the DMSO is of high

quality and anhydrous.

Consider Photodegradation: If the compound or its solutions have been exposed to light for

extended periods, this could be a source of degradation.

Assess Buffer Compatibility: The pH and composition of your experimental buffer could be

affecting the stability of SKF 83959. Try preparing fresh dilutions immediately before your
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experiment.

Data Presentation
Parameter Storage Condition Duration

Solid Form
-20°C, sealed, away from

moisture
Long-term

Room Temperature Short-term

DMSO Solution -80°C Up to 6 months

-20°C Up to 1 month

Experimental Protocols
Protocol for Preparation of SKF 83959 Stock Solution (10 mM in DMSO)

Materials:

SKF 83959 hydrobromide powder

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Procedure:

Allow the SKF 83959 vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of SKF 83959 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, for 1 mg of SKF 83959 hydrobromide (M.Wt: 398.73 g/mol ), add 250.8 µL of

DMSO.

Vortex briefly to dissolve the compound completely. Gentle warming and sonication can be

used if necessary to aid dissolution.[1]
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Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.
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Caption: Troubleshooting workflow for identifying potential SKF 83959 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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